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Compound of Interest

Compound Name:
Tenofovir diphosphate (sodium

salt)

Cat. No.: B10860619

Get Quote

Executive Summary & Core Directive
Tenofovir diphosphate (TFV-DP), the biologically active metabolite of the antiretroviral prodrugs

Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), acts as a potent

nucleotide analog reverse transcriptase inhibitor (NRTI).[1] Due to its high biological potency

and stability in aqueous environments, disposal must prioritize total thermal destruction

(incineration) to prevent environmental persistence and bio-accumulation.

Operational Mandate: Treat all Tenofovir diphosphate waste as Hazardous Chemical Waste.

Do not dispose of down the drain or in municipal trash.[2]

Hazard Identification & Safety Profile
Before initiating disposal, operators must understand the specific hazards associated with the

compound to select appropriate Personal Protective Equipment (PPE).

Table 1: GHS Hazard Classification & Physical
Properties
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Parameter Specification Operational Implication

CAS Number 147127-20-6 (Parent) Reference for SDS lookup.

Physical State
Solid (White to off-white

powder)

High risk of aerosolization

during weighing/transfer.[2]

Solubility Water Soluble

Spills will spread rapidly on wet

surfaces; requires absorbent

dams.[2]

GHS Signal DANGER High alert required.[2]

Hazard Statements

H318: Causes serious eye

damage.H315: Causes skin

irritation.H335: May cause

respiratory irritation.[2]

Mandatory PPE: Safety

goggles (not just glasses),

Nitrile gloves (double-gloving

recommended), Lab coat, N95

respirator (if handling open

powder outside a fume hood).

[1]

Environmental Aquatic Toxicity (Chronic)
Zero-discharge policy: No sink

disposal.[2]

Waste Segregation & Disposal Protocols
Effective disposal begins at the bench.[2] Segregate waste streams immediately upon

generation to prevent cross-contamination and ensure regulatory compliance.[2]

Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)
Applicability: Expired API, weighing boats, contaminated gloves, paper towels, and bench

liners.[1]

Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) jar

labeled "Hazardous Waste - Solid."

Labeling: The label must explicitly state:
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Chemical Name: Tenofovir Diphosphate Sodium Salt.[2][3]

Hazard Class: Irritant / Toxic.[2][4][5]

Sealing: Ensure the lid is screwed on tightly when not actively adding waste.[2]

Disposal Path: Transfer to the facility's Satellite Accumulation Area (SAA) for pickup by a

licensed hazardous waste contractor.[2]

Destruction Method:High-Temperature Incineration (typically >1000°C) is required to break

the phosphonate bonds.

Protocol B: Liquid Waste (Aqueous & Solvent)
Applicability: Stock solutions, HPLC effluents, cell culture media containing TFV-DP.[1]

Segregation:

Aqueous Mixtures: Collect in a carboy labeled "Aqueous Hazardous Waste."[2]

Organic Solvent Mixtures (e.g., Methanol/Acetonitrile): Collect in a carboy labeled

"Organic Hazardous Waste."[2]

Compatibility Check: Ensure the carboy material (HDPE or Glass) is compatible with the

solvent carrier.[2]

pH Neutralization (Optional but Recommended): If the solution is highly acidic or basic due

to HPLC modifiers, neutralize to pH 5–9 before long-term storage to prevent container

degradation, unless specific facility rules prohibit bench-top treatment.[1]

Secondary Containment: Store carboys in a secondary tray capable of holding 110% of the

container's volume.

Protocol C: Contaminated Sharps & Glassware
Applicability: Syringes, needles, broken vials, Pasteur pipettes.[1]

Sharps: Discard needles/syringes immediately into a red biohazard/sharps container labeled

"Chemically Contaminated Sharps."[2]
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Glassware:

Rinsing: Triple-rinse empty vials with water or solvent.[2] Collect the rinsate as Liquid

Hazardous Waste (Protocol B).[2]

Disposal: Defaced, triple-rinsed vials can often be disposed of as glass waste (check local

EHS rules).[1] If rinsing is not feasible, dispose of the entire vial in the solid hazardous

waste stream.[1]

Visualizing the Disposal Workflow
The following diagram illustrates the decision logic for segregating Tenofovir diphosphate waste

streams to ensure RCRA compliance.
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Figure 1: Decision tree for segregating Tenofovir diphosphate waste streams in a research

laboratory setting.

Emergency Procedures: Spill Management
In the event of a spill, rapid containment prevents exposure and facility contamination.

Spill Response Algorithm
Alert & Isolate: Notify nearby personnel. Mark the area.

PPE Up: Don nitrile gloves, safety goggles, and lab coat.[1][2] Use a respirator for powder

spills.[2]

Containment:

Powder: Cover with a damp paper towel (water or dilute detergent) to prevent dust cloud

formation.[2]

Liquid: Surround with absorbent socks or vermiculite dams.[2]

Cleanup:

Scoop material into a waste bag.[2]

Clean surface with 10% bleach solution (to degrade biological residues) followed by water.

[2]

Note: While bleach deactivates biological agents, it does not fully mineralize the chemical.

[1] All cleanup materials must still be incinerated.[2]

Spill Incident Assess Hazard
(Powder vs Liquid)
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1. Dam with absorbent
2. Absorb with vermiculite
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Figure 2: Step-by-step spill response workflow for Tenofovir diphosphate.

Regulatory Compliance & Documentation
Although Tenofovir is not explicitly listed on the EPA P-list or U-list (40 CFR 261.33), it is

regulated under the Resource Conservation and Recovery Act (RCRA) based on generator

knowledge of its toxicity and medicinal properties.

Waste Code: Generally classified as non-specific hazardous waste.[2] Facilities often assign

internal codes (e.g., "Non-Regulated Chemical Waste" requiring incineration) or use

D001/D002 if mixed with ignitable/corrosive solvents.[1]

Documentation: Maintain a "Chain of Custody" form for all waste transfers.[2]

Satellite Accumulation: Waste must be stored at or near the point of generation and under

the control of the operator. Containers must remain closed except when adding waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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